Cas no 30923-63-8 (1,3-Pentanedione, 1-cyclopropyl-4-methyl-)

• Product Name: 1,3-Pentanedione, 1-cyclopropyl-4-methyl-
• CAS No: 30923-63-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5195057
• Update Time: 2026-03-05

1,3-Pentanedione, 1-cyclopropyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1-cyclopropyl-4-methyl-

• Inchi： 1S/C9H14O2/c1-6(2)8(10)5-9(11)7-3-4-7/h6-7H,3-5H2,1-2H3
• InChI Key： VLTSHOPZXUPONE-UHFFFAOYSA-N
• SMILES： C(C1CC1)(=O)CC(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,3-Pentanedione, 1-cyclopropyl-4-methyl-

Recent Advances in the Study of 1,3-Pentanedione, 1-cyclopropyl-4-methyl- (CAS: 30923-63-8) in Chemical Biology and Pharmaceutical Research

The compound 1,3-Pentanedione, 1-cyclopropyl-4-methyl- (CAS: 30923-63-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1,3-Pentanedione derivatives as versatile intermediates in organic synthesis. The cyclopropyl and methyl substituents in this particular derivative confer enhanced stability and reactivity, making it a valuable scaffold for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory pathways.

In addition to its synthetic utility, 1,3-Pentanedione, 1-cyclopropyl-4-methyl- has shown promising biological activity. Preclinical evaluations indicate its potential as an anti-inflammatory and antimicrobial agent. For instance, a recent in vitro study revealed its ability to inhibit the growth of drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a lead compound for the development of new antibiotics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. A 2024 study utilized advanced computational modeling to predict its metabolic pathways and interaction with biological targets. The results indicated favorable absorption and distribution profiles, supporting its potential for oral administration in therapeutic settings.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are exploring structural modifications to enhance its specificity for intended biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-Pentanedione, 1-cyclopropyl-4-methyl- (CAS: 30923-63-8) represents a promising candidate for further investigation in drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for addressing unmet medical needs. Future research should focus on elucidating its mechanism of action and evaluating its efficacy in in vivo models to pave the way for clinical development.